Cas no 120801-99-2 (trifluorobut-2-ynoic acid, 89,61% solution in Et2O)

• Product Name: trifluorobut-2-ynoic acid, 89,61% solution in Et2O
• CAS No: 120801-99-2
• Molecular Formula: C₄HO₂F₃
• Molecular Weight: 138.04474
• MDL: MFCD11847393
• CID: 838108
• PubChem ID: 13244595

trifluorobut-2-ynoic acid, 89,61% solution in Et2O Properties

Names and Identifiers

• 2-Butynoic acid, 4,4,4-trifluoro-
• 4,4,4-trifluorobut-2-ynoic acid
• 4,4,4-trifluoro-2-butynoic acid
• AB64701
• ACMC-20mp4v
• AGN-PC-00LO18
• CTK0C3709
• trifluorobut-2-ynoic acid, 89,61% solution in Et2O
• 4,4,4-Trifluoro-but-2-ynoic acid
• XYGSSOQVQKSCOK-UHFFFAOYSA-N
• AKOS006378608
• CS-0372694
• TRIFLUOROBUT-2-YNOIC ACID
• F87678
• SCHEMBL251760
• EN300-151404
• 120801-99-2
• DTXSID80531509

• MDL： MFCD11847393
• InChIKey： XYGSSOQVQKSCOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C4HF3O2/c5-4(6,7)2-1-3(8)9/h(H,8,9)
• SMILES： C(#CC(F)(F)F)C(=O)O

Computed Properties

• Exact Mass: 137.99286376g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 137.99286376g/mol
• Heavy Atom Count: 9
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids